Cas no 1225530-72-2 (3-(2,4-Dimethoxyphenyl)-3-methylbutan-1-amine)

• Product Name: 3-(2,4-Dimethoxyphenyl)-3-methylbutan-1-amine
• CAS No: 1225530-72-2
• MF: C₁₃H₂₁NO₂
• MW: 223.31134390831
• CID: 6220506
• PubChem ID: 79018776
• Update Time: 2025-10-28

3-(2,4-Dimethoxyphenyl)-3-methylbutan-1-amine Chemical and Physical Properties

Names and Identifiers

• EN300-1858433
• AKOS017554440
• 1225530-72-2
• 3-(2,4-dimethoxyphenyl)-3-methylbutan-1-amine
• 3-(2,4-Dimethoxyphenyl)-3-methylbutan-1-amine

• Inchi： 1S/C13H21NO2/c1-13(2,7-8-14)11-6-5-10(15-3)9-12(11)16-4/h5-6,9H,7-8,14H2,1-4H3
• InChI Key： WWHSTSDYNRWGGO-UHFFFAOYSA-N
• SMILES： O(C)C1C=C(C=CC=1C(C)(C)CCN)OC

Computed Properties

• Exact Mass: 223.157228913g/mol
• Monoisotopic Mass: 223.157228913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 44.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes

Additional information on 3-(2,4-Dimethoxyphenyl)-3-methylbutan-1-amine

3-(2,4-Dimethoxyphenyl)-3-methylbutan-1-amine: A Comprehensive Overview

3-(2,4-Dimethoxyphenyl)-3-methylbutan-1-amine (CAS No. 1225530-72-2) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features and potential biological activities, making it a subject of extensive study in various scientific disciplines.

The molecular structure of 3-(2,4-Dimethoxyphenyl)-3-methylbutan-1-amine consists of a substituted phenyl ring with two methoxy groups at the 2 and 4 positions, attached to a butyl chain with a methyl group at the 3-position and an amine group at the terminal end. This specific arrangement of functional groups imparts distinct chemical and biological properties to the molecule, which are crucial for its potential applications in drug development.

Recent studies have highlighted the pharmacological potential of 3-(2,4-Dimethoxyphenyl)-3-methylbutan-1-amine. One notable area of research is its interaction with serotonin receptors. Serotonin, a neurotransmitter involved in various physiological processes such as mood regulation, sleep, and appetite, is a key target for many therapeutic interventions. Research has shown that 3-(2,4-Dimethoxyphenyl)-3-methylbutan-1-amine exhibits selective binding to serotonin receptors, particularly the 5-HT_2A subtype. This binding activity suggests its potential as a lead compound for developing novel treatments for psychiatric disorders such as depression and anxiety.

In addition to its serotonin receptor interactions, 3-(2,4-Dimethoxyphenyl)-3-methylbutan-1-amine has been investigated for its anti-inflammatory properties. Inflammation is a common underlying factor in many chronic diseases, including cardiovascular diseases, neurodegenerative disorders, and autoimmune conditions. Studies have demonstrated that this compound can modulate inflammatory responses by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings indicate that 3-(2,4-Dimethoxyphenyl)-3-methylbutan-1-amine may have therapeutic potential in managing inflammatory conditions.

The pharmacokinetic profile of 3-(2,4-Dimethoxyphenyl)-3-methylbutan-1-amine has also been a focus of recent research. Understanding how this compound is absorbed, distributed, metabolized, and excreted (ADME) is crucial for optimizing its therapeutic efficacy and safety. Preclinical studies have shown that 3-(2,4-Dimethoxyphenyl)-3-methylbutan-1-amine exhibits favorable pharmacokinetic properties, including good oral bioavailability and a reasonable half-life. These characteristics make it an attractive candidate for further development as an oral medication.

Safety and toxicity assessments are essential components of drug development. Extensive in vitro and in vivo studies have been conducted to evaluate the safety profile of 3-(2,4-Dimethoxyphenyl)-3-methylbutan-1-amine. These studies have shown that the compound is generally well-tolerated at therapeutic doses and does not exhibit significant toxicity or adverse effects. However, further long-term safety studies are necessary to ensure its safety for human use.

The potential applications of 3-(2,4-Dimethoxyphenyl)-3-methylbutan-1-amine extend beyond its direct therapeutic effects. It has also been explored as a tool compound in scientific research to study serotonin receptor function and signaling pathways. The ability to selectively modulate serotonin receptors makes it a valuable tool for understanding the role of these receptors in various physiological processes and disease states.

In conclusion, 3-(2,4-Dimethoxyphenyl)-3-methylbutan-1-amine (CAS No. 1225530-72-2) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique structural features and pharmacological properties make it an attractive candidate for further research and development in the fields of medicinal chemistry and pharmaceutical sciences. As ongoing studies continue to unravel its full potential, this compound holds significant promise for advancing our understanding of serotonin receptor biology and developing new treatments for various medical conditions.